n,n,n',n'-Tetraethylhex-2-yne-1,6-diamine

• IUPAC Name: N,N,N',N'-tetraethylhex-2-yne-1,6-diamine
• InChI: InChI=1S/C14H28N2/c1-5-15(6-2)13-11-9-10-12-14-16(7-3)8-4/h5-9,11,13-14H2,1-4H3
• InChI Key: CGCBJQXAIDFSBY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCC#CCN(CC)CC
• Molecular Formula: C14H28N2
• DSSTOX Substance ID: DTXSID80992090
• Molecular Weight: 224.39 g/mol
• CAS RN: 7155-18-2

Description

“N,n,n’,n’-Tetraethylhex-2-yne-1,6-diamine” is a complex organic compound. Based on its name, it likely contains a hex-2-yne backbone (a six-carbon chain with a triple bond at the second carbon), with an amine group (-NH2) substituted with ethyl groups (-C2H5) at the first and sixth carbons.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a hex-2-yne with an appropriate amine source, possibly through a nucleophilic substitution or addition reaction. The exact synthesis process would depend on various factors, including the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would likely be linear, with the triple bond introducing some rigidity into the structure. The presence of the amine groups could also introduce some polarity to the molecule.

Chemical Reactions Analysis

As an amine, this compound could participate in various chemical reactions. For example, it could act as a base, accepting a proton to form a positively charged ammonium ion. It could also participate in nucleophilic substitution reactions, among others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. As an organic compound, it would likely be relatively nonpolar and insoluble in water. The presence of the amine groups could introduce some polarity, potentially increasing its solubility in polar solvents.

Scientific Research Applications

Fluorescent Sensors Development

N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine has applications in the development of fluorescent sensors. For example, Chakraborty and Mandal (2018) designed fluorescent sensors using mixed aromatic bicyclic fused rings and pyridyl groups for selective detection of highly explosive 2,4,6-trinitrophenol (TNP) in water (Chakraborty & Mandal, 2018).

Synthesis and Reaction Studies

Studies by Rutherford, Hoffmann, and Collum (2002) focused on the synthesis and reaction dynamics of RLi-diamine complexes, which could involve derivatives of N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine (Rutherford, Hoffmann, & Collum, 2002).

Binding and Cooperativity Studies

Research by Sato et al. (2005) explored the binding and cooperativity aspects of cyclic hosts containing N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine, focusing on their interaction with C60 and other diamines (Sato et al., 2005).

Structural and Magnetic Studies

Karmakar et al. (2006) investigated the structural diversity and magnetic properties of MnII complexes with pyridyl/imine ligands, possibly including derivatives of N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine (Karmakar et al., 2006).

CO2 Capture Research

A study by Xiao et al. (2020) evaluated tertiary diamines, including N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine, for their potential application in post-combustion CO2 capture (Xiao et al., 2020).

Reaction Mechanism Exploration

Chen, Li, and Zhou (1993) explored the complexation and photoinduced electron-transfer reactions involving N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine and its derivatives (Chen, Li, & Zhou, 1993).

Cross-Linking Studies in PVC

Feng-yuan (2004) conducted research on the use of N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine in the thermally reversible ionic cross-linking of PVC, enhancing its mechanical properties (Feng-yuan, 2004).

Crystal Structure Analysis

Zerrouki et al. (2016) determined the crystal structure of a compound related to N,N,N',N'-Tetraethylhex-2-yne-1,6-diamine, analyzing its thermal expansion properties (Zerrouki et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its use. As an amine, it could potentially be used in a variety of applications, from the production of polymers to serving as a precursor for pharmaceuticals.

Future Directions

The future directions for this compound would depend on its properties and potential applications. It could potentially be used in the development of new materials, pharmaceuticals, or chemical processes.